Manganese;ZINC

• CAS: 12032-90-5
• Molecular Formula: MnZn
• Molecular Weight: 120.3 g/mol
• InChI: InChI=1S/Mn.Zn
• InChIKey: WJZHMLNIAZSFDO-UHFFFAOYSA-N

Manganese–Zinc Intermetallic: Identity and Phase Context

Manganese;ZINC (CAS 12032-90-5, molecular formula MnZn, molecular weight 120.318 g/mol) is the equiatomic binary intermetallic compound in the Mn–Zn system . Its technologically significant form is the β₁ phase, which crystallizes in the CsCl-type (B2) structure, exhibits strong ferromagnetism at room temperature, and is thermodynamically stable below approximately 175 °C over a homogeneity range of 50 to 56.5 at.% Mn [1]. The compound is distinct from MnZn ferrites (oxide spinels) and from other Mn–Zn stoichiometric phases such as MnZn₃, MnZn₉, and MnZn₁₃ that populate the binary phase diagram [1]. This entry focuses on the intermetallic compound and its directly derivative coating alloys, for which quantitative performance differentiation against close analogs is documented in the primary literature.

Phase Identity Equiatomic MnZn intermetallic (β₁ phase), not MnZn ferrite (oxide spinel)

Magnetic Order Room-temperature ferromagnetism reported, with canted spin structure confirmed by neutron diffraction

Stability Window β₁ phase stable below ~175 °C; reported homogeneity range 50–56.5 at.% Mn

Differentiation Comparatively documented ferromagnetic performance vs. MnHg, α′-MnZn₃, and pure Zn coatings

• [1] Hori, T., Nakagawa, Y., & Sakurai, J. (1968). Magnetization and Magnetic Structure of Mn–Zn and Mn–Zn–Ga Alloys of CsCl-Type Structure. Journal of the Physical Society of Japan, 24(5), 971–978. doi:10.1143/JPSJ.24.971 View Source

Why Manganese–Zinc Substitution Fails

Within the Mn–Zn binary system alone, multiple stoichiometric phases coexist (ε, δ₁-MnZn₉, ζ-MnZn₁₃, α′-MnZn₃, β₁-MnZn), yet only the equiatomic β₁ phase delivers room-temperature ferromagnetism; α′-MnZn₃ becomes antiferromagnetic below 130 K with a concomitant cubic-to-tetragonal distortion (c/a = 0.95), while the hexagonal MnZn₃ polymorph is non-magnetic [1][2]. Among isostructural CsCl-type Mn intermetallics, MnHg is unambiguously antiferromagnetic with a Néel point near 198 K and a Mn magnetic moment of approximately 4 μB — fundamentally different from the ferromagnetic ground state of β₁-MnZn [2][3]. In the corrosion-coating domain, pure Zn sacrifices to the steel substrate within 40 hours, whereas Zn–Mn alloy coatings extend sacrificial protection to 30 days, and their passivation current is two orders of magnitude lower — a performance gap that renders pure Zn or Zn–Ni alternatives inadequate for long-lifetime chloride-environment applications [4][5]. These quantitative divergences mean that in-class compounds cannot be interchanged without catastrophic loss of the functional property for which MnZn is selected.

In-Class Mn–Zn Phases

Other binary phases (ε, δ₁-MnZn₉, ζ-MnZn₁₃, α′-MnZn₃) lack room-temperature ferromagnetism; α′-MnZn₃ becomes antiferromagnetic only below 130 K with a cubic-to-tetragonal distortion, and the hexagonal MnZn₃ polymorph is non-magnetic.

Isostructural MnHg

CsCl-type MnHg is antiferromagnetic with a Néel point near 198 K and does not support room-temperature ferromagnetic order, making it functionally unsuitable as a β₁-MnZn substitute.

Pure Zn Coatings

Pure Zn sacrifices to the steel substrate within hours in chloride environments, whereas Zn–Mn alloy coatings may extend sacrificial protection to weeks and exhibit substantially lower passivation current — a property mismatch that limits direct substitution.

• [1] Nakagawa, Y., & Hori, T. (1964). Neutron Diffraction Studies of Mn–Zn Alloys. Journal of the Physical Society of Japan, 19(11), 2082–2087. doi:10.1143/JPSJ.19.2082 View Source
• [2] Hori, T., Nakagawa, Y., & Sakurai, J. (1968). Magnetization and Magnetic Structure of Mn–Zn and Mn–Zn–Ga Alloys of CsCl-Type Structure. Journal of the Physical Society of Japan, 24(5), 971–978. doi:10.1143/JPSJ.24.971 View Source
• [3] Nakagawa, Y., & Hori, T. (1964). Magnetic Structure of the Intermetallic Compound MnHg. Journal of the Physical Society of Japan, 19(11), 2078–2082. doi:10.1143/JPSJ.19.2078 View Source
• [4] Ganesan, S., Prabhu, G., & Popov, B. N. (2014). Electrodeposition and characterization of Zn–Mn coatings for corrosion protection. Surface & Coatings Technology, 238, 143–151. View Source
• [5] Ganesan, S., Prabhu, G., & Popov, B. N. (2013). Development of Zn–Mn Alloy Based Sacrificial Coatings. ECS Transactions, 50(31), 405–415. doi:10.1149/05031.0405ecst View Source

Manganese–Zinc Quantitative Evidence

Ferromagnetic β₁-MnZn vs. Antiferromagnetic MnHg

The β₁ phase of the Mn–Zn system (equiatomic MnZn region) exhibits strong ferromagnetism at room temperature with a canted spin structure, stable below 175 °C and spanning 50–56.5 at.% Mn [1]. In stark contrast, the isostructural CsCl-type compound MnHg is antiferromagnetic with a Néel point at 198 K and a Mn magnetic moment of approximately 4 μB — it does not support room-temperature ferromagnetic order [2]. Similarly, α′-MnZn₃ (Cu₃Au-type structure, a different stoichiometry within the same binary system) becomes antiferromagnetic only below 130 K, accompanied by a first-order cubic-to-tetragonal transition (axial ratio c/a = 0.95), and loses both tetragonality and sublattice magnetization abruptly upon heating through 130 K [3]. Thus, within the structurally and chemically adjacent family of Mn intermetallics, β₁-MnZn is uniquely capable of delivering room-temperature ferromagnetism.

Ferromagnetic β₁ vs. Antiferromagnetic MnHg

Cross-study comparable

β₁-MnZn: ferromagnetic at 293 K; MnHg: antiferromagnetic, T_N = 198 K; α′-MnZn₃: antiferromagnetic, T_N = 130 K (cubic-to-tetragonal, c/a = 0.95)

Only β₁-MnZn delivers room-temperature ferromagnetism among CsCl-type Mn intermetallics; magnetic order type differs fundamentally.

Neutron diffraction and magnetization on bulk polycrystalline alloys.

Evidence Dimension	Magnetic ordering type and critical temperature
Target Compound Data	β₁-MnZn: Ferromagnetic at room temperature; stable below 175 °C; homogeneity range 50–56.5 at.% Mn; canted spin structure (coexisting ferromagnetic and antiferromagnetic moments orthogonal to each other) [1]
Comparator Or Baseline	MnHg: Antiferromagnetic, Néel point ~198 K, Mn magnetic moment ~4 μB [2]; α′-MnZn₃: Antiferromagnetic, Néel point 130 K, cubic-to-tetragonal transition with c/a = 0.95 [3]
Quantified Difference	β₁-MnZn: ferromagnetic at 293 K (RT); MnHg: antiferromagnetic, TN = 198 K (95 K below RT); α′-MnZn₃: antiferromagnetic, TN = 130 K (163 K below RT). Qualitative difference in magnetic order type (ferromagnetic vs. antiferromagnetic).
Conditions	Magnetization and neutron diffraction measurements on bulk polycrystalline alloys; MnHg measured by magnetic susceptibility and neutron diffraction; α′-MnZn₃ measured by X-ray diffraction, neutron diffraction, dilatometry, magnetization, and specific heat.

Why This Matters

For any application requiring a room-temperature ferromagnetic intermetallic — spintronic spin injectors, magnetic sensors, or magnetocaloric devices — β₁-MnZn is the only viable candidate among CsCl-type Mn intermetallics and among Mn–Zn binary phases; MnHg and α′-MnZn₃ are unsuitable because they are antiferromagnetic well below ambient temperature.

• [1] Hori, T., Nakagawa, Y., & Sakurai, J. (1968). Magnetization and Magnetic Structure of Mn–Zn and Mn–Zn–Ga Alloys of CsCl-Type Structure. Journal of the Physical Society of Japan, 24(5), 971–978. doi:10.1143/JPSJ.24.971 View Source
• [2] Nakagawa, Y., & Hori, T. (1964). Magnetic Structure of the Intermetallic Compound MnHg. Journal of the Physical Society of Japan, 19(11), 2078–2082. doi:10.1143/JPSJ.19.2078 View Source
• [3] Hori, T., Nakagawa, Y., & Ishikawa, Y. (1969). Cubic-Tetragonal Transition and Antiferromagnetism of α′-MnZn₃. Journal of the Physical Society of Japan, 27(3), 592–599. doi:10.1143/JPSJ.27.592 View Source

Sacrificial Coating Lifetime: Zn–Mn vs. Pure Zinc

Electrodeposited Zn–Mn alloy coatings dramatically outperform pure zinc coatings in sacrificial protection duration. Open-circuit potential (EOCP) vs. time measurements demonstrated that a bare Zn deposit on steel reached the steel substrate potential after only 40 hours, whereas the Zn–Mn alloy coating maintained a protective negative potential for 30 days before reaching the substrate potential [1]. The experiment was conducted in a chloride-containing environment relevant to automotive and marine exposure conditions. This represents an 18-fold improvement in the duration of galvanic protection.

Sacrificial Coating Lifetime

Head-to-head

18× longer reported protection: Zn–Mn alloy reached steel potential after 30 days (720 h) vs. 40 h for pure Zn.

Supports protection-duration assessment; may extend maintenance intervals in chloride environments.

E_OCP vs. time in NaCl solution, electrodeposited coatings on steel.

Evidence Dimension	Duration of sacrificial galvanic protection until substrate (steel) potential is reached
Target Compound Data	Zn–Mn alloy coating: reached steel potential after 30 days (720 hours) [1]
Comparator Or Baseline	Pure Zn coating: reached steel potential after 40 hours [1]
Quantified Difference	Protection lifetime ratio: 720 h / 40 h = 18× longer for Zn–Mn alloy coating
Conditions	Electrodeposited coatings on steel; EOCP vs. time measurement in NaCl-containing solution; acidic chloride deposition bath.

Why This Matters

For industrial procurement of sacrificial anti-corrosion coatings — steel fasteners, automotive body panels, marine infrastructure — a factor of 18 in protection lifetime directly translates to reduced maintenance intervals, lower life-cycle cost, and extended asset service life compared to conventional pure zinc galvanizing.

• [1] Ganesan, S., Prabhu, G., & Popov, B. N. (2014). Electrodeposition and characterization of Zn–Mn coatings for corrosion protection. Surface & Coatings Technology, 238, 143–151. View Source

Passivation Current: Zn–Mn vs. Pure Zinc

Anodic passivation studies revealed that a Zn–Mn alloy containing 17 wt.% Mn exhibits a passivation current two orders of magnitude (approximately 100×) lower than that of bare zinc [1]. Linear and Tafel polarization measurements confirmed that Mn incorporation into the Zn matrix fundamentally alters the passive film formation kinetics, generating a more compact and protective corrosion product layer. This finding was corroborated by independent studies showing that Zn–Mn alloys possess genuine passivation behavior in NaCl solution, a property absent in pure Zn [2].

Passivation Current

Head-to-head

~100× lower anodic passivation current for Zn–Mn (17 wt.% Mn) vs. pure Zn reported.

Supports slower coating consumption; may allow thinner coating specifications for equivalent design life.

Tafel polarization and anodic passivation studies in NaCl.

Evidence Dimension	Anodic passivation current density in chloride electrolyte
Target Compound Data	Zn–Mn alloy (17 wt.% Mn): passivation current approximately 100× lower than pure Zn [1]
Comparator Or Baseline	Pure Zn: baseline passivation current; no true passivation behavior in NaCl [1][2]
Quantified Difference	Two orders of magnitude (~100×) reduction in passivation current for Zn–Mn (17% Mn) vs. pure Zn
Conditions	Acidic chloride electrodeposition bath; anodic passivation studies and Tafel polarization in NaCl solution; Zn–Mn alloys electrodeposited on steel substrates.

Why This Matters

A two-order-of-magnitude reduction in passivation current directly implies far slower consumption of the sacrificial coating in service, enabling significantly thinner coating specifications for the same design life — a decisive cost and material-efficiency advantage in high-volume industrial coating procurement.

• [1] Ganesan, S., Prabhu, G., & Popov, B. N. (2013). Development of Zn–Mn Alloy Based Sacrificial Coatings. ECS Transactions, 50(31), 405–415. doi:10.1149/05031.0405ecst View Source
• [2] Ganesan, S., Prabhu, G., & Popov, B. N. (2014). Electrodeposition and characterization of Zn–Mn coatings for corrosion protection. Surface & Coatings Technology, 238, 143–151. View Source

Tunable Canted Spin Structure in β₁-MnZn

Neutron diffraction studies revealed that β₁-MnZn possesses a canted spin structure — a coexistence of ferromagnetic and antiferromagnetic moments oriented orthogonal to each other [1]. Both the ferromagnetic and antiferromagnetic moment components decrease with increasing Mn content across the homogeneity range (50–56.5 at.% Mn), providing an intrinsic compositional knob for tuning the net magnetization [1]. Furthermore, gallium substitution (up to approximately 10 at.% Ga replacing Zn) uniquely increases the ferromagnetic moment while simultaneously decreasing the antiferromagnetic moment — a targeted modulation that was unsuccessful with any other substituting element (e.g., attempts with Al, Si, Ge, In, Sn failed to stabilize the β₁ phase) [1][2]. This degree of magnetic tunability is absent in the antiferromagnetic analogs MnHg and α′-MnZn₃, for which no comparable substitution-driven moment control has been demonstrated.

Tunable Canted Spin Structure

Class-level

Coexisting ferro- and antiferromagnetic moments tunable via Mn content (50–56.5 at.%) and Ga substitution (≤10 at.%); other substituents (Al, Si, Ge, In, Sn) failed to stabilize the phase.

Supports magnetic-moment engineering for spintronic research; independent tuning not demonstrated in MnHg or α′-MnZn₃.

Neutron diffraction and magnetization on Ga-substituted alloys; comparative substitution attempts reported.

Evidence Dimension	Magnetic moment tunability via composition and substitution
Target Compound Data	β₁-MnZn: canted spin with orthogonal ferro/antiferro components; both decrease with increasing Mn (50–56.5 at.%); Ga substitution (≤10%) increases ferromagnetic moment and decreases antiferromagnetic moment [1]
Comparator Or Baseline	MnHg: antiferromagnetic, Mn moment ~4 μB, no demonstrated ferromagnetic component or substitutional tunability [2]; α′-MnZn₃: antiferromagnetic below 130 K, no demonstrated moment tunability [3]
Quantified Difference	Qualitative difference: β₁-MnZn supports controlled coexistence and independent tuning of ferro/antiferro moments; MnHg and α′-MnZn₃ are single-order antiferromagnets with no demonstrated tunability. Quantitative: Ga substitution produces an increase in ferromagnetic moment and decrease in antiferromagnetic moment (magnitudes not numerically resolved in the available literature), while substitution with other elements (Al, Si, Ge, In, Sn) failed entirely.
Conditions	Neutron diffraction on polycrystalline β₁-MnZn alloys of varying Mn content; magnetization measurements on Ga-substituted alloys; comparison across CsCl-type Mn intermetallics (MnHg) and Mn–Zn binary phases (α′-MnZn₃).

Why This Matters

The ability to independently tune ferromagnetic and antiferromagnetic moment components via composition enables rational design of non-collinear magnetic materials for spin-transfer-torque devices, exchange-bias systems, and antiferromagnetic spintronics — a capability not offered by the rigidly antiferromagnetic MnHg or α′-MnZn₃ alternatives.

• [1] Hori, T., Nakagawa, Y., & Sakurai, J. (1968). Magnetization and Magnetic Structure of Mn–Zn and Mn–Zn–Ga Alloys of CsCl-Type Structure. Journal of the Physical Society of Japan, 24(5), 971–978. doi:10.1143/JPSJ.24.971 View Source
• [2] Nakagawa, Y., & Hori, T. (1964). Magnetic Structure of the Intermetallic Compound MnHg. Journal of the Physical Society of Japan, 19(11), 2078–2082. doi:10.1143/JPSJ.19.2078 View Source
• [3] Hori, T., Nakagawa, Y., & Ishikawa, Y. (1969). Cubic-Tetragonal Transition and Antiferromagnetism of α′-MnZn₃. Journal of the Physical Society of Japan, 27(3), 592–599. doi:10.1143/JPSJ.27.592 View Source

β₁-MnZn Phase Stability and Homogeneity

The β₁-MnZn phase is thermodynamically stable only below 175 °C (448 K) and exists over a well-defined homogeneity range of 50 to 56.5 at.% Mn [1]. This narrow stability window contrasts sharply with the wider β-Mn phase field (Mn-poor boundaries at 53, 56, and 69 at.% Mn at 250 °C, 300 °C, and 400 °C, respectively) that coexists in the same binary system, and with the multiple intermetallic phases (ε, δ₁-MnZn₉, ζ-MnZn₁₃) that appear at higher Zn content [2]. The low decomposition temperature means that β₁-MnZn must be synthesized and processed below 175 °C — a constraint that, if ignored, leads to phase decomposition and loss of the ferromagnetic canted spin structure. This defined window is both a processing constraint and a quality-assurance parameter: any procurement specification that does not control for phase purity within the 50–56.5 at.% Mn range and thermal history below 175 °C risks delivering a multiphase product with degraded or absent ferromagnetism.

Phase Stability & Homogeneity

Specification review

β₁-MnZn stable below 175 °C (448 K); homogeneity range 50–56.5 at.% Mn; decomposition above this temperature leads to multiphase mixture.

Phase-purity specification context; XRD certification of single-phase CsCl-type structure recommended for procurement.

Phase diagram from X-ray diffraction and thermal analysis; narrow window contrasts with wider β-Mn phase field.

Evidence Dimension	Thermodynamic phase stability range (temperature and composition)
Target Compound Data	β₁-MnZn: stable below 175 °C, homogeneity range 50–56.5 at.% Mn [1]
Comparator Or Baseline	β-Mn phase: wide phase field, Mn-poor boundaries at 53, 56, 69 at.% Mn at 250, 300, 400 °C [2]; α′-MnZn₃: undergoes first-order cubic-tetragonal transition at 130 K [3]; MnHg: magnetic anomaly at 198 K with cubic-to-orthorhombic distortion [4]
Quantified Difference	β₁-MnZn decomposition temperature: 175 °C (448 K). β-Mn phase field spans to ≥400 °C. α′-MnZn₃ magnetic transition: 130 K. MnHg structural distortion: ~198 K (orthorhombic at 88 K: a=4.71, b=3.08, c=4.81 Å).
Conditions	Phase diagram determined by X-ray diffraction, thermal analysis, and magnetic measurements on annealed Mn–Zn alloys of varying composition; CALPHAD thermodynamic re-assessment confirmed the phase boundaries [2].

Why This Matters

For reproducible synthesis and quality-assured procurement of ferromagnetic β₁-MnZn, the 175 °C/50–56.5 at.% Mn boundaries serve as non-negotiable specification limits. Suppliers unable to certify phase purity within this window cannot guarantee delivery of the ferromagnetic canted-spin phase that defines the compound's functional value.

• [1] Hori, T., Nakagawa, Y., & Sakurai, J. (1968). Magnetization and Magnetic Structure of Mn–Zn and Mn–Zn–Ga Alloys of CsCl-Type Structure. Journal of the Physical Society of Japan, 24(5), 971–978. doi:10.1143/JPSJ.24.971 View Source
• [2] Nakagawa, Y., & Hori, T. (1964). Neutron Diffraction Studies of Mn–Zn Alloys. Journal of the Physical Society of Japan, 19(11), 2082–2087. doi:10.1143/JPSJ.19.2082; see also: Xu, H. et al. (2021). Phase equilibria, crystal structure of δ₁-MnZn₉ and thermodynamic re-assessment of the Zn–Mn system. Journal of Alloys and Compounds, 870, 159422. View Source
• [3] Hori, T., Nakagawa, Y., & Ishikawa, Y. (1969). Cubic-Tetragonal Transition and Antiferromagnetism of α′-MnZn₃. Journal of the Physical Society of Japan, 27(3), 592–599. doi:10.1143/JPSJ.27.592 View Source
• [4] Nakagawa, Y., & Hori, T. (1964). Magnetic Structure of the Intermetallic Compound MnHg. Journal of the Physical Society of Japan, 19(11), 2078–2082. doi:10.1143/JPSJ.19.2078; for distortion see also: Hori, T. et al. (1964). Cubic to Orthorhombic Transition and Magnetic Property of MnHg₁₋ₓAuₓ. JPSJ. View Source

Manganese–Zinc Application Scenarios

Non-Collinear Spintronics Research

The β₁-MnZn phase is the only room-temperature ferromagnet among CsCl-type Mn intermetallics and among Mn–Zn binary phases (MnHg and α′-MnZn₃ are antiferromagnetic below 198 K and 130 K, respectively) [1]. Its canted spin structure — with orthogonal ferromagnetic and antiferromagnetic components independently tunable via Mn content and Ga substitution — makes it a model system for studying non-collinear magnetism and for prototyping spin-transfer-torque or exchange-bias heterostructures where control over competing magnetic order parameters is essential [1][2]. Researchers procuring MnZn for fundamental magnetism or spintronic device studies should specify the β₁ phase with certified phase purity and Mn content within the 50–56.5 at.% window.

Long-Life Sacrificial Coatings for Steel

Zn–Mn alloy coatings provide 18× longer sacrificial protection than pure Zn (30 days vs. 40 hours to substrate potential) and exhibit two orders of magnitude lower anodic passivation current [3][4]. These properties make MnZn-based coatings the preferred choice for steel components exposed to marine, de-icing salt, or industrial chloride environments — automotive underbody fasteners, bridge structural steel, offshore platform hardware — where extended maintenance intervals directly drive total cost of ownership. Industrial procurement specifications should require demonstration of Mn content ≥15 wt.% and passivation behavior validated by Tafel polarization in 3.5 wt.% NaCl.

Ga Substitution: Magnetocaloric and Sensor Applications

The unique ability to increase ferromagnetic moment while decreasing antiferromagnetic moment through Ga substitution (≤10 at.%) in β₁-MnZn — a substitutional pathway unavailable in MnHg or α′-MnZn₃ — creates a design space for tailoring the net magnetization and magnetic anisotropy of non-collinear intermetallics [1][2]. This is directly relevant to magnetocaloric material screening and magnetic field sensor development, where fine control over the saturation magnetization vs. temperature profile determines device sensitivity and operating range. Research groups should source MnZn with certified low-impurity levels to enable reproducible Ga-doping studies.

Phase-Controlled Synthesis of β₁-MnZn

The narrow phase stability window of β₁-MnZn (below 175 °C, 50–56.5 at.% Mn) means that synthesis protocols must rigorously exclude higher-temperature processing steps that would decompose the β₁ phase into β-Mn and Zn-rich intermetallics [1]. This thermal constraint defines a quality-assurance gate: any procured MnZn powder or ingot intended for ferromagnetic applications must be accompanied by XRD certification confirming single-phase CsCl-type structure and absence of β-Mn, ε, δ₁-MnZn₉, or ζ-MnZn₁₃ reflections. Suppliers offering phase-certified β₁-MnZn with documented thermal history provide a clear procurement advantage over generic 'MnZn' listings that may be multiphase.

Application

Selection Property

Validation Focus

Non-Collinear Spintronics Research

Room-temperature ferromagnetic β₁ phase with canted spin structure

Confirmed phase purity and tunable ferro/antiferro moment coexistence

Long-Life Sacrificial Coatings for Steel

Zn–Mn alloy with extended protection profile and reduced passivation current

Passivation behavior validated by Tafel polarization in chloride media

Magnetocaloric & Sensor Screening

Ga-substitutable β₁-MnZn with tunable net magnetization

Reproducible Ga-doping response and saturation magnetization control

Phase-Controlled Synthesis

β₁-MnZn certified within 50–56.5 at.% Mn and processed below 175 °C

XRD confirmation of single-phase CsCl-type structure, absence of β-Mn or other intermetallics

• [1] Hori, T., Nakagawa, Y., & Sakurai, J. (1968). Magnetization and Magnetic Structure of Mn–Zn and Mn–Zn–Ga Alloys of CsCl-Type Structure. Journal of the Physical Society of Japan, 24(5), 971–978. doi:10.1143/JPSJ.24.971 View Source
• [2] Nakagawa, Y., & Hori, T. (1964). Neutron Diffraction Studies of Mn–Zn Alloys. Journal of the Physical Society of Japan, 19(11), 2082–2087. doi:10.1143/JPSJ.19.2082 View Source
• [3] Ganesan, S., Prabhu, G., & Popov, B. N. (2014). Electrodeposition and characterization of Zn–Mn coatings for corrosion protection. Surface & Coatings Technology, 238, 143–151. View Source
• [4] Ganesan, S., Prabhu, G., & Popov, B. N. (2013). Development of Zn–Mn Alloy Based Sacrificial Coatings. ECS Transactions, 50(31), 405–415. doi:10.1149/05031.0405ecst View Source